3-[(2-Bromophenoxy)methyl]benzoic acid

• IUPAC Name: 3-[(2-bromophenoxy)methyl]benzoic acid
• InChI: InChI=1S/C14H11BrO3/c15-12-6-1-2-7-13(12)18-9-10-4-3-5-11(8-10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key: OGTOSXWRKAZOKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CC(=CC=C2)C(=O)O)Br
• Molecular Formula: C14H11BrO3
• Molecular Weight: 307.14 g/mol
• CAS No.: 438473-78-0

Description

“3-[(2-Bromophenoxy)methyl]benzoic acid” is a chemical compound with the molecular formula C14H11BrO3. It has a molecular weight of 307.14.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid group attached to a bromophenoxy group. The exact mass of the molecule is 305.989136.

Physical and Chemical Properties Analysis

“this compound” has a density of 1.5±0.1 g/cm3, a boiling point of 451.6±30.0 °C at 760 mmHg, and a flash point of 226.9±24.6 °C. The compound is likely to be a powder at room temperature.

Scientific Research Applications

Antioxidant Activities

• Antioxidant and Enzyme Inhibition Properties : Novel bromophenols, including derivatives of 3-[(2-Bromophenoxy)methyl]benzoic acid, have been synthesized and demonstrate potent antioxidant activities. These compounds also exhibit inhibitory actions against metabolic enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and carbonic anhydrase I and II (hCA I and hCA II) (Öztaşkın, Taslimi, Maraş, Gülçin, & Göksu, 2017).

• Natural Antioxidant Sources : Bromophenols isolated from marine red algae, structurally related to this compound, have shown significant antioxidant activity, suggesting their potential as natural antioxidants (Li, Li, Gloer, & Wang, 2011).

Structural and Synthetic Studies

• Crystal Structure Analysis : Studies on the crystal structures of bromo–hydroxy–benzoic acid derivatives, closely related to this compound, have been conducted, contributing to the understanding of molecular interactions and architecture in these compounds (Suchetan, Suneetha, Naveen, Lokanath, & Krishna Murthy, 2016).

• Synthesis of Bromophenol Derivatives : A study reported the synthesis of various bromophenol derivatives, related to this compound, highlighting the chemical processes involved in creating these compounds (Bayrak & Menzek, 2020).

Biodegradation and Metabolism Studies

• Anaerobic Biodegradation : Research on the anaerobic biodegradation of brominated phenols and benzoic acids, which are structurally related to this compound, has been conducted under different environmental conditions. This study contributes to understanding the environmental fate of such compounds (Monserrate & Häggblom, 1997).

• Methanogenic Consortium Metabolism : Research on the metabolism of benzoic acid in a methanogenic consortium provides insights into the metabolic pathways and transformations of compounds structurally similar to this compound (Bisaillon, Lépine, Beaudet, & Sylvestre, 1993).

Miscellaneous Applications

• Gas Sensing Property : A study involving the synthesis of metal complexes with (E)-4-hydroxy-3-((quinolin-8-ylimino)methyl)benzoic acid, which is structurally related to this compound, revealed potential gas sensing properties of these compounds (Rad, Dehghanpour, Fatehfard, Gholamrezazadeh, & Mahmoudi, 2016).

Safety and Hazards

While specific safety data for “3-[(2-Bromophenoxy)methyl]benzoic acid” is not available, it is generally advisable to avoid contact with skin and eyes, avoid breathing dust, and avoid ingestion.